![molecular formula C16H11BrClN5O3 B213604 3-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N-(2-chloro-3-pyridinyl)benzamide](/img/structure/B213604.png)
3-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N-(2-chloro-3-pyridinyl)benzamide
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Overview
Description
3-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N-(2-chloro-3-pyridinyl)benzamide, also known as BAY 43-9006, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. This compound was first synthesized in 1999 by Bayer AG and has since been the subject of numerous scientific studies.
Mechanism of Action
3-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N-(2-chloro-3-pyridinyl)benzamide 43-9006 works by inhibiting the activity of several key proteins involved in cancer cell growth and proliferation. Its primary target is RAF kinase, which plays a critical role in the MAPK signaling pathway. By inhibiting RAF kinase, this compound 43-9006 disrupts the signaling pathway and prevents cancer cells from proliferating. Additionally, this compound 43-9006 also inhibits the activity of VEGFR and PDGFR, which are involved in angiogenesis and tumor growth.
Biochemical and Physiological Effects:
This compound 43-9006 has been shown to have a variety of biochemical and physiological effects. In preclinical studies, this compound has been shown to inhibit tumor growth and induce apoptosis in cancer cells. Additionally, this compound 43-9006 has been shown to inhibit angiogenesis and reduce tumor vascularity. This compound has also been shown to have anti-inflammatory effects, which may contribute to its anti-cancer activity.
Advantages and Limitations for Lab Experiments
One advantage of 3-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N-(2-chloro-3-pyridinyl)benzamide 43-9006 is its multi-targeted kinase inhibition, which makes it a potentially effective treatment for a variety of cancer types. Additionally, this compound has been extensively studied in preclinical models, which provides a wealth of data on its efficacy and safety. However, one limitation of this compound 43-9006 is its potential toxicity, which may limit its clinical use.
Future Directions
There are several potential future directions for research on 3-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N-(2-chloro-3-pyridinyl)benzamide 43-9006. One area of interest is the development of combination therapies that include this compound 43-9006, as this compound has been shown to enhance the efficacy of other cancer treatments. Additionally, further research is needed to determine the optimal dosing and administration of this compound 43-9006, as well as its potential use in combination with other targeted therapies. Finally, there is ongoing research into the development of new kinase inhibitors that may be more effective and less toxic than this compound 43-9006.
Synthesis Methods
The synthesis of 3-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N-(2-chloro-3-pyridinyl)benzamide 43-9006 involves a multi-step process that begins with the reaction of 2-chloro-3-nitropyridine with benzyl bromide to form 2-benzyl-3-nitropyridine. This intermediate is then reacted with 4-bromo-3-chloropyrazole in the presence of a base to form the pyrazolyl intermediate. Finally, this intermediate is reacted with 4-aminobenzonitrile to form the final product, this compound 43-9006.
Scientific Research Applications
3-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-N-(2-chloro-3-pyridinyl)benzamide 43-9006 has been extensively studied for its potential use in cancer treatment. It is a multi-targeted kinase inhibitor that has been shown to inhibit the activity of several key proteins involved in cancer cell growth and proliferation, including RAF kinase, VEGFR, and PDGFR. This compound has been shown to be effective in preclinical studies against a variety of cancer types, including melanoma, renal cell carcinoma, and hepatocellular carcinoma.
properties
Molecular Formula |
C16H11BrClN5O3 |
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Molecular Weight |
436.6 g/mol |
IUPAC Name |
3-[(4-bromo-3-nitropyrazol-1-yl)methyl]-N-(2-chloropyridin-3-yl)benzamide |
InChI |
InChI=1S/C16H11BrClN5O3/c17-12-9-22(21-15(12)23(25)26)8-10-3-1-4-11(7-10)16(24)20-13-5-2-6-19-14(13)18/h1-7,9H,8H2,(H,20,24) |
InChI Key |
AUZXBCOZWUURDM-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)CN2C=C(C(=N2)[N+](=O)[O-])Br)C(=O)NC3=C(N=CC=C3)Cl |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)NC2=C(N=CC=C2)Cl)CN3C=C(C(=N3)[N+](=O)[O-])Br |
Origin of Product |
United States |
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